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Compound of Interest

Compound Name: MDL-28170

Cat. No.: B032599 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
MDL-28170, also known as Calpain Inhibitor III, is a potent, cell-permeable, and selective

inhibitor of calpain.[1][2][3] It has demonstrated neuroprotective effects in various models by

crossing the blood-brain barrier.[3][4] MDL-28170 also functions as an inhibitor of γ-secretase

and cathepsin B. These inhibitory activities make it a valuable tool for studying cellular

processes such as apoptosis, necrosis, autophagy, and signal transduction. These application

notes provide detailed protocols for utilizing MDL-28170 in in vitro cell culture experiments.

Mechanism of Action
MDL-28170 is a powerful and selective inhibitor of both calpain-1 (mu-type) and calpain-2 (M-

type). Calpains are a family of calcium-dependent cysteine proteases that, when overactivated,

contribute to the breakdown of cytoskeletal and other proteins, leading to cell injury and death.

By inhibiting calpain, MDL-28170 can protect cells from various insults. Additionally, MDL-
28170 has been shown to inhibit the activity of γ-secretase, an enzyme complex involved in the

processing of amyloid precursor protein (APP), and cathepsin B, a lysosomal cysteine

protease.
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Cell Line Application
Working
Concentrati
on

Incubation
Time

Observed
Effect

Reference

Schwann

cells

Neuroprotecti

on against

oxidative

stress

50 nM - 50

µM
4 hours

Enhanced

cell survival

H1299 cells

Inhibition of

sEV PD-L1

secretion

10 µM 48 hours

Blocked

secretion of

sEV PD-L1

Vero 76 cells

Antiviral

activity

(SARS-CoV)

10 µM (IC50) Not Specified

Inhibition of

SARS-CoV

replication

SH-SY5Y

cells

Neuroprotecti

on against

Aβ-induced

toxicity

14 µM

(EC50)
24 hours

Prevention of

Aβ-induced

cell death

Murine

Macrophages

Anti-parasitic

(Trypanosom

a cruzi)

6.25 - 50 µM 24 - 72 hours

Reduced

viability of

trypomastigot

es

Physicochemical Properties and Storage
Property Value Reference

Molecular Weight 382.45 g/mol

Purity >98%

Solubility
Soluble in DMSO (up to 78

mg/mL)

Storage (Lyophilized)
-20°C, desiccated, stable for

24 months

Storage (in DMSO) -20°C, use within 1 month
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Signaling Pathways Modulated by MDL-28170
MDL-28170 has been shown to modulate key signaling pathways involved in cell survival,

inflammation, and apoptosis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b032599?utm_src=pdf-body
https://www.benchchem.com/product/b032599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upstream Stimuli
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Activates

MDL-28170

Inhibits

γ-Secretase
Inhibits

PI3K

Inhibits

IKK
Activates

Apoptosis

Promotes

Autophagy

Modulates

Akt
Activates Inhibits

IκB
Phosphorylates

NF-κB
Inhibits

Modulates
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1. Plate Cells
(e.g., SH-SY5Y)

2. Pretreat with MDL-28170
(e.g., 10-50 µM, 1 hr)

3. Induce Cellular Stress
(e.g., H2O2 or Aβ peptide)

4. Incubate
(e.g., 3-24 hours)

5. Add Viability Reagent
(e.g., MTT, MTS)

6. Incubate
(1-4 hours)

7. Read Absorbance
(e.g., 570 nm for MTT)

8. Analyze Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b032599?utm_src=pdf-body-img
https://www.benchchem.com/product/b032599?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Identification of Small Molecule Inhibitors of β–Amyloid Cytotoxicity through a Cell-based
High-Throughput Screening Platform - PMC [pmc.ncbi.nlm.nih.gov]

2. apexbt.com [apexbt.com]

3. DUAL INHIBITION OF PI3K/AKT AND mTOR SIGNALING IN HUMAN NON-SMALL CELL
LUNG CANCER CELLS BY A DIETARY FLAVONOID FISETIN - PMC [pmc.ncbi.nlm.nih.gov]

4. research.stowers.org [research.stowers.org]

To cite this document: BenchChem. [Application Notes and Protocols for MDL-28170 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032599#mdl-28170-in-vitro-working-concentration-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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